Cas no 6946-94-7 (Pentanamide,N,N-diethyl-4-oxo-)

Pentanamide,N,N-diethyl-4-oxo- structure
6946-94-7 structure
Product Name:Pentanamide,N,N-diethyl-4-oxo-
CAS No:6946-94-7
MF:C9H17NO2
MW:171.23678278923
CID:512016
PubChem ID:96169
Update Time:2025-04-19

Pentanamide,N,N-diethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,N,N-diethyl-4-oxo-
    • 4-oxo-pentanoic acid diethylamide
    • AC1L29FV
    • AC1Q5IDT
    • Butanamide,N-diethyl-3-methyl-
    • Isovaleriansaeure-diaethylamid
    • Isovaleryl diethylamide
    • Isovaleryldiaethylamin
    • Laevulinsaeure-diaethylamid
    • Laevulinsaeure-diethylamid
    • N,N-Diaethyl-isovaleramid
    • N,N-Diaethyl-laevulinamid
    • N,N-diethyl-3-methyl-butyramide
    • N,N-diethyl-isovaleramide
    • N,N-Diethylisovaleramide
    • N,N-Diethyl-laevulinsaeureamid
    • N,N-diethyl-levulinamide
    • Valimyl
    • Valyl
    • NSC 87251
    • VRI2F4ND2R
    • UNII-VRI2F4ND2R
    • NSC-87251
    • NSC 57382
    • N,N-Diethyl-4-oxovaleramide
    • N,N-diethyl-4-oxo-pentanoic acid amide
    • Valeramide, N,N-diethyl-4-oxo-
    • Pentanamide,N-diethyl-4-oxo-
    • NSC-57382
    • NSC87251
    • NSC57382
    • AI3-06513
    • N,N-diethyl-4-oxopentanamide
    • 6946-94-7
    • Pentanamide, N,N-diethyl-4-oxo-
    • DTXSID20989368
    • BRN 1766632
    • 3-04-00-00229 (Beilstein Handbook Reference)
    • Levulinamide, N,N-diethyl-
    • SCHEMBL3291146
    • Inchi: 1S/C9H17NO2/c1-4-10(5-2)9(12)7-6-8(3)11/h4-7H2,1-3H3
    • InChI Key: VDRYTURBQHVHLA-UHFFFAOYSA-N
    • SMILES: O=C(CCC(C)=O)N(CC)CC

Computed Properties

  • Exact Mass: 496.98688
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 63.25
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